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Compound of Interest

Compound Name: 2-Butoxy-1-naphthaldehyde

CAS No.: 1084-35-1

Cat. No.: B087322

Get Quote

Naphthalene derivatives are a cornerstone in the design of fluorescent probes, prized for their

inherent photophysical properties, including high quantum yields and acute sensitivity to their

microenvironment.[1] These characteristics make them ideal fluorophoric scaffolds for

developing "turn-on" or "turn-off" sensors for a multitude of analytes. 2-Butoxy-1-
naphthaldehyde emerges as a particularly versatile building block. The naphthalene core

provides the essential fluorescence engine, while the aldehyde group at the 1-position offers a

reactive site for straightforward chemical modification. The butoxy group at the 2-position

enhances solubility in organic media and modulates the electronic properties of the

naphthalene ring system, influencing the probe's ultimate spectroscopic and sensing behavior.

The most common and efficient strategy for converting 2-Butoxy-1-naphthaldehyde into a

functional fluorescent probe is through the synthesis of a Schiff base. This involves a

condensation reaction with a primary amine, which introduces a recognition moiety designed to

selectively interact with the target analyte.[2] This guide provides a detailed protocol for the

synthesis of a Schiff base probe from 2-Butoxy-1-naphthaldehyde and its subsequent

application in the detection of aluminum ions (Al³⁺), a common target for naphthaldehyde-

based sensors.[3][4]
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Part 1: Synthesis of a Naphthaldehyde-Based Schiff
Base Probe
Principle of Synthesis
The synthesis is a classic Schiff base condensation reaction. The aldehyde group of 2-Butoxy-
1-naphthaldehyde reacts with the primary amine of a selected binding agent (in this protocol,

2-aminoethanol) to form an imine (-C=N-) linkage. The 2-aminoethanol is chosen as it provides

both a nitrogen and an oxygen atom, creating an N,O-donor set ideal for chelating metal ions

like Al³⁺.[3] The reaction is typically carried out in ethanol under reflux to ensure sufficient

energy for the condensation and dehydration steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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